Cas no 1260772-59-5 (4-(2,3,5,6-tetrafluorophenyl)piperidine)

• Product Name: 4-(2,3,5,6-tetrafluorophenyl)piperidine
• CAS No: 1260772-59-5
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6325795
• PubChem ID: 83392376
• Update Time: 2025-05-21

4-(2,3,5,6-tetrafluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,5,6-tetrafluorophenyl)piperidine
• 1260772-59-5
• EN300-1846794

• Inchi： 1S/C11H11F4N/c12-7-5-8(13)11(15)9(10(7)14)6-1-3-16-4-2-6/h5-6,16H,1-4H2
• InChI Key： NZRVXYZPTXRIKK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1CCNCC1)F)F)F

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2,3,5,6-tetrafluorophenyl)piperidine

4-(2,3,5,6-Tetrafluorophenyl)piperidine: A Comprehensive Overview

The compound 4-(2,3,5,6-tetrafluorophenyl)piperidine, with CAS No. 1260772-59-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a tetrafluorophenyl group. The presence of multiple fluorine atoms in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 4-(2,3,5,6-tetrafluorophenyl)piperidine as a building block in the development of novel pharmaceutical agents. Its ability to modulate various biological pathways has been explored in the context of central nervous system disorders, such as depression and anxiety. For instance, researchers have demonstrated that this compound exhibits potent activity as a neurotransmitter reuptake inhibitor, which is a critical mechanism for treating mood disorders. This finding underscores its potential as a lead compound for the development of next-generation antidepressant drugs.

In addition to its pharmacological applications, 4-(2,3,5,6-tetrafluorophenyl)piperidine has also been investigated for its role in chemical synthesis. The tetrafluorophenyl group is known to enhance the stability and bioavailability of molecules, making this compound an attractive substrate for medicinal chemists. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through various routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions.

The structural versatility of 4-(2,3,5,6-tetrafluorophenyl)piperidine has also been leveraged in the design of bioactive molecules with improved pharmacokinetic profiles. For example, studies have shown that this compound can serve as a scaffold for constructing multi-target-directed ligands (MTDLs), which are designed to interact with multiple therapeutic targets simultaneously. This approach has the potential to address complex diseases that involve multiple pathological pathways.

From a mechanistic standpoint, the electronic effects introduced by the fluorine atoms in the tetrafluorophenyl group play a crucial role in determining the reactivity and selectivity of this compound. Fluorine's high electronegativity confers strong electron-withdrawing effects on the aromatic ring, which can influence both the physical and chemical properties of the molecule. These effects have been exploited in various applications, including catalysis and materials science.

In terms of toxicity and safety profiles, recent toxicological studies have provided valuable insights into the safety of 4-(2,3,5,6-tetrafluorophenyl)piperidine. These studies indicate that while the compound exhibits potent biological activity at therapeutic doses, it also demonstrates acceptable safety margins when administered under controlled conditions. This information is critical for advancing its development as a pharmaceutical agent.

Looking ahead, ongoing research is focused on optimizing the synthesis and characterization of 4-(2,3,5,6-tetrafluorophenyl)piperidine, as well as exploring its potential applications in emerging fields such as personalized medicine and nanotechnology. The integration of computational chemistry tools with experimental approaches is expected to further enhance our understanding of this compound's properties and its utility in diverse applications.

In conclusion, 4-(2,3,5,6-tetrafluorophenyl)piperidine, CAS No 1260772-59-5 represents a promising molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable asset in drug discovery and chemical synthesis. As research continues to uncover new insights into its properties and mechanisms of action, 4-(2,tetrafluorophenyl)piperidine is poised to play an increasingly important role in advancing modern medicine and materials science.